Cas no 1262639-31-5 (5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine)
1262639-31-5 structure
Product Name:5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
CAS No:1262639-31-5
MF:C7H3BrF3N3
MW:266.018030405045
MDL:MFCD26743834
CID:1219515
PubChem ID:74892050
Update Time:2025-04-20
5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazolo[4,3-b]pyridine, 5-bromo-3-(trifluoromethyl)-
- 5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine
- 1262639-31-5
- F18525
- A889477
- 5-bromo-3-(trifluoromethyl)-2H-pyrazolo[4,3-b]pyridine
- KKUHHQJWBKGTLD-UHFFFAOYSA-N
- SCHEMBL20740607
- CS-0080472
-
- MDL: MFCD26743834
- Inchi: 1S/C7H3BrF3N3/c8-4-2-1-3-5(12-4)6(14-13-3)7(9,10)11/h1-2H,(H,13,14)
- InChI Key: KKUHHQJWBKGTLD-UHFFFAOYSA-N
- SMILES: BrC1C=CC2C(=C(C(F)(F)F)NN=2)N=1
Computed Properties
- Exact Mass: 264.94629
- Monoisotopic Mass: 264.94624g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 14
- Rotatable Bond Count: 0
- Complexity: 223
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 41.6Ų
Experimental Properties
- Density: 1.927±0.06 g/cm3 (20 ºC 760 Torr),
- Solubility: Very slightly soluble (0.69 g/l) (25 º C),
- PSA: 41.57
5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM268956-1g |
5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine |
1262639-31-5 | 95+% | 1g |
$3299 | 2021-08-18 | |
| Chemenu | CM268956-1g |
5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine |
1262639-31-5 | 95%+ | 1g |
$*** | 2023-03-30 | |
| TRC | P846028-2.5mg |
5-bromo-3-(trifluoromethyl)-1H-Pyrazolo[4,3-b]pyridine |
1262639-31-5 | 2.5mg |
$ 70.00 | 2022-06-03 | ||
| TRC | P846028-5mg |
5-bromo-3-(trifluoromethyl)-1H-Pyrazolo[4,3-b]pyridine |
1262639-31-5 | 5mg |
$ 95.00 | 2022-06-03 | ||
| TRC | P846028-25mg |
5-bromo-3-(trifluoromethyl)-1H-Pyrazolo[4,3-b]pyridine |
1262639-31-5 | 25mg |
$ 340.00 | 2022-06-03 | ||
| Alichem | A029186659-100mg |
5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine |
1262639-31-5 | 95% | 100mg |
479.60 USD | 2021-06-01 | |
| Alichem | A029186659-250mg |
5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine |
1262639-31-5 | 95% | 250mg |
704.00 USD | 2021-06-01 | |
| Alichem | A029186659-1g |
5-Bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine |
1262639-31-5 | 95% | 1g |
1,742.40 USD | 2021-06-01 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0508-100MG |
5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine |
1262639-31-5 | 95% | 100MG |
¥ 1,603.00 | 2023-03-08 | |
| NAN JING YAO SHI KE JI GU FEN Co., Ltd. | PBU0508-250MG |
5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine |
1262639-31-5 | 95% | 250MG |
¥ 2,560.00 | 2023-03-08 |
5-bromo-3-(trifluoromethyl)-1H-pyrazolo[4,3-b]pyridine Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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